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Compound of Interest

Compound Name: 4-Methylpyridine N-oxide

Cat. No.: B094516

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 4-Methylpyridine N-oxide is critical for ensuring laboratory safety and
environmental compliance. This guide provides a comprehensive, step-by-step procedure for
its safe handling and disposal. All chemical waste is regulated and cannot be disposed of in
regular trash or sewer systems.[1] Disposal must be managed through your institution's
Environmental Health and Safety (EHS) program.[1]

Immediate Safety and Handling Precautions

4-Methylpyridine N-oxide is a combustible solid that can cause skin and eye irritation.[2][3]
Always wear appropriate Personal Protective Equipment (PPE), including gloves, eye shields,
and a dust mask (type N95 or equivalent), when handling this chemical.[2]

Step-by-Step Disposal Protocol
Step 1: Waste Identification and Classification

It is imperative to classify 4-Methylpyridine N-oxide as a hazardous waste. Do not mix it with
other chemical waste streams to avoid unintended reactions.[4]

Step 2: Containerization and Labeling

o Select an Appropriate Container: Use a clean, compatible container with a secure lid. Plastic
bottles are often preferred over glass when compatibility is not an issue.[1]
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e Labeling: The container must be clearly labeled as "Hazardous Waste."[1] The label must
include the following information:

o Full chemical name: "4-Methylpyridine N-oxide" (do not use abbreviations).[1]

o

Quantity of the waste.

[¢]

Date of waste generation.[1]

[e]

Your name, department, and contact information.[1]

o

Check the appropriate hazard pictograms (e.qg., irritant).[1]

Step 3: Waste Storage

Store the sealed and labeled hazardous waste container in a designated, well-ventilated, and
secure area. Segregate it from incompatible materials, such as strong oxidizing agents, strong
acids, acid anhydrides, and acid chlorides.

Step 4: Arranging for Disposal

Contact your institution's EHS office to schedule a pickup for your hazardous waste. You will
likely need to submit a hazardous waste information form, detailing the contents of the
container.[1]

Step 5: Disposal of Empty Containers

Empty containers that once held 4-Methylpyridine N-oxide must also be treated as hazardous
waste until properly decontaminated.

o Triple-Rinse: Rinse the empty container three times with a suitable solvent (e.g., water, if the
residue is soluble).

o Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as
hazardous waste.[5][6]

» Final Disposal: Once triple-rinsed and air-dried, the container can typically be disposed of in
the regular trash after defacing the original label.[5][6] Always confirm this final step with your
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EHS program.

Quantitative Safety Data

Property Value Reference
Flash Point 149 °C (300.2 °F) - closed cup [2]
Melting Point 182-185 °C [2]
Hazard Classifications Ei;e;rit' 2, Skin lrrt. 2, STOT 2]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of 4-Methylpyridine N-oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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